Dibromodichloromethane

Description

Dibromodichloromethane is a chemical compound that belongs to the halomethane class of organic compounds . These compounds are characterized by having at least one of methane's four hydrogen atoms replaced by halogen atoms . Dibromodichloromethane is a potentially toxic and possibly neutral compound . Its chemical formula is CBr₂Cl₂ .

This compound is also identified by several other names, including dibromo(dichloro)methane, methane, dibromodichloro-, and carbon dibromide dichloride . It is also known by its CAS registry number, 594-18-3, and its European Community (EC) Number, 209-829-4 . Dibromodichloromethane is a tetrahalomethane, which is a subclass of halomethanes .

Other similar compounds in the halomethane family include chloroform (trichloromethane), bromoform (tribromomethane), and iodoform (triiodomethane). Like dibromodichloromethane, these compounds have various industrial and laboratory applications, and some are regulated due to their potential environmental and health impacts.

• CAS No.: 594-18-3
• Product Name: Dibromodichloromethane
• Molecular Formula: CBr2Cl2
• Molecular Weight: 242.72 g/mol
• IUPAC Name: dibromo(dichloro)methane
• Standard InChI: InChI=1S/CBr2Cl2/c2-1(3,4)5
• Standard InChIKey: IHUREIPXVFKEDT-UHFFFAOYSA-N
• SMILES: C(Cl)(Cl)(Br)Br
• Canonical SMILES: C(Cl)(Cl)(Br)Br
• Synonyms: Carbon dibromide dichloride;CCl2Br2;DICHLORODIBROMOMETHANE;DIBROMODICHLOROMETHANE;CLOSURE BLACK KS 45 PTFE;DIBROMODICHLOROMETHANE 95%;Dibromodichloromethane,95%
• Reference: 1: KHARASCH MS, KUDERNA BM, URRY W. Reactions of atoms and free radicals in solution; the additions of bromodichloromethane and dibromodichloromethane to olefins; the preparation of 2-alkenals. J Org Chem. 1948 Nov;13(6):895-902. PubMed PMID: 18106035.
• PubChem Compound: 11659
• Last Modified: Sep 12 2023